Methyl 2-(4-Methoxybenzoyl)-4,5-methylenedioxyphenylacetate

• CAS No.: 197369-11-2
• Molecular Formula: C18H16O6
• Molecular Weight: 328.3 g/mol
• IUPAC Name: methyl 2-[6-(4-methoxybenzoyl)-1,3-benzodioxol-5-yl]acetate
• InChI: InChI=1S/C18H16O6/c1-21-13-5-3-11(4-6-13)18(20)14-9-16-15(23-10-24-16)7-12(14)8-17(19)22-2/h3-7,9H,8,10H2,1-2H3
• InChI Key: NGXNADOTFBPSML-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=CC3=C(C=C2CC(=O)OC)OCO3

Description

Methyl 2-(4-Methoxybenzoyl)-4,5-methylenedioxyphenylacetate is a useful research compound. Its molecular formula is C18H16O6 and its molecular weight is 328.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The title compound was prepared from methyl 3,4-methylenedioxyphenylacetate (244 mg, 1.26 mmol) in CH2Cl2 (5 mL), SnCl4 (1.0M solution in CH2Cl2 ; 2.5 mL 2.5 mmol) and 4-anisoyl chloride (220 μL, 1.62 mmol) as a white solid (110 mg, 27%). 1H NMR (CDCl3) 7.78 (d, 2H, J=8.6), 6.93 (d, 2H, J=8.6), 6.86 (s, 1H), 6.83 (s, 1H), 6.03 (s, 2H), 3.88 (s, 3H), 3.75 (s, 2H), 3.59 (s, 3H).